Cas no 1805466-93-6 (Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate
• CAS No: 1805466-93-6
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4953500
• Update Time: 2025-06-08

Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-18-10(17)6-2-3-9(19-11(13,14)15)7(4-12)8(6)5-16/h2-3H,4H2,1H3
• InChI Key： JYSCOIJTYIPHDA-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(=O)OC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate (CAS: 1805466-93-6)

Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate (CAS: 1805466-93-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel molecules with potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the use of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate as a precursor in the synthesis of trifluoromethoxy-substituted benzimidazole derivatives. These derivatives exhibited potent inhibitory activity against several kinase targets, suggesting their potential as anticancer agents. The study emphasized the compound's role in facilitating the introduction of the trifluoromethoxy group, which is known to enhance the metabolic stability and bioavailability of drug candidates.

In the field of agrochemicals, research has demonstrated the utility of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate in the development of new pesticides. A study in Pest Management Science reported that derivatives of this compound showed significant insecticidal activity against a range of agricultural pests. The presence of the trifluoromethoxy group was found to improve the compounds' lipophilicity, thereby enhancing their penetration through insect cuticles.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate. A recent patent application disclosed a novel catalytic process that significantly improves the yield and purity of the compound, making it more accessible for large-scale applications. This development is expected to lower production costs and facilitate further research into its derivatives.

In conclusion, Methyl 3-chloromethyl-2-cyano-4-(trifluoromethoxy)benzoate continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its unique structural features, particularly the trifluoromethoxy group, contribute to the biological activity of its derivatives. Ongoing studies are likely to uncover additional applications, further solidifying its importance in the field of chemical biology.